Cas no 1955555-01-7 (tert-butyl cis-3-amino-5-fluoropiperidine-1-carboxylate)

• Product Name: tert-butyl cis-3-amino-5-fluoropiperidine-1-carboxylate
• CAS No: 1955555-01-7
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• MDL: MFCD30012449
• CID: 4773846
• PubChem ID: 122360237
• Update Time: 2026-02-26

tert-butyl cis-3-amino-5-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate
• cis-1-Boc-3-amino-5-fluoropiperidine
• SB34844
• SB35211
• t-Butyl (3S,5R)-3-amino-5-fluoropiperidine-1-carboxylate
• cis-3-Amino-5-fluoro-piperidine-1-carboxylic acid tert-butyl ester
• (3S,5R)-3-Amino-5-fluoro-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl cis-3-amino-5-fluoropiperidine-1-carboxylate
• (3R,5S)-tert-Butyl 3-amino-5-fluoropiperidine-1-carboxylate
• 1955555-01-7
• P19334
• EN300-7185201
• rel-tert-Butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate
• AS-79460
• t-Butyl (3R,5S)-3-amino-5-fluoropiperidine-1-carboxylate
• 1271810-13-9
• WAC81013
• MFCD19441085
• P18941
• CS-0168719
• TERT-BUTYL (3R,5S)-3-AMINO-5-FLUOROPIPERIDINE-1-CARBOXYLATE
• CS-0048113
• tert-Butylcis-3-amino-5-fluoropiperidine-1-carboxylate
• SCHEMBL9932998
• (3R,5S)-1-Boc-3-amino-5-fluoropiperidine

• MDL： MFCD30012449
• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-7(11)4-8(12)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8+/m1/s1
• InChI Key： QHVIBSNJHHGNCZ-SFYZADRCSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)C[C@H](C1)N

Computed Properties

• Exact Mass: 218.14305602g/mol
• Monoisotopic Mass: 218.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6

Additional information on tert-butyl cis-3-amino-5-fluoropiperidine-1-carboxylate

Comprehensive Overview of tert-butyl cis-3-amino-5-fluoropiperidine-1-carboxylate (CAS No. 1955555-01-7)

tert-butyl cis-3-amino-5-fluoropiperidine-1-carboxylate (CAS No. 1955555-01-7) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its tert-butyl carboxylate and cis-3-amino-5-fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the fluorine atom and piperidine ring, contribute to its relevance in drug discovery, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated building blocks like tert-butyl cis-3-amino-5-fluoropiperidine-1-carboxylate has surged due to their ability to enhance metabolic stability and bioavailability in drug candidates. Researchers frequently search for "fluorinated piperidine synthesis" or "tert-butyl protection in amine chemistry," reflecting the compound's utility in organic synthesis. The cis-3-amino configuration is particularly noteworthy, as it often influences stereoselectivity in chiral drug development—a hot topic in modern medicinal chemistry.

From an industrial perspective, CAS No. 1955555-01-7 is valued for its scalability and compatibility with green chemistry principles. Queries such as "sustainable synthesis of fluorinated intermediates" highlight the growing emphasis on environmentally friendly production methods. The compound’s tert-butyloxycarbonyl (Boc) group offers reversible amine protection, a feature extensively documented in patents related to protease inhibitors and kinase modulators—areas dominating oncology and antiviral research.

Analytical studies of tert-butyl cis-3-amino-5-fluoropiperidine-1-carboxylate often focus on its NMR and HPLC profiles, with researchers seeking "characterization of Boc-protected amines" or "stereochemical analysis of fluoropiperidines." The 5-fluoro substituent introduces distinct electronic effects, making it a subject of computational chemistry investigations into charge distribution and binding affinity—a trend aligned with the rise of AI-driven molecular modeling.

In summary, tert-butyl cis-3-amino-5-fluoropiperidine-1-carboxylate (CAS No. 1955555-01-7) exemplifies the intersection of synthetic utility and biomedical innovation. Its applications span fragment-based drug design, peptidomimetics, and agrochemical optimization, addressing contemporary challenges like resistance management and targeted delivery—an evolution mirrored in search trends for "next-generation heterocyclic scaffolds."